Cas no 139265-64-8 (Octadecanoic acid, 2-(2,4-dimethylphenoxy)-)
139265-64-8 structure
Product Name:Octadecanoic acid, 2-(2,4-dimethylphenoxy)-
CAS No:139265-64-8
MF:C26H44O3
MW:404.625768661499
CID:1274767
Update Time:2024-08-04
Octadecanoic acid, 2-(2,4-dimethylphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Octadecanoic acid, 2-(2,4-dimethylphenoxy)-
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- Inchi: 1S/C26H44O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25(26(27)28)29-24-20-19-22(2)21-23(24)3/h19-21,25H,4-18H2,1-3H3,(H,27,28)
- InChI Key: LSOFDMAMZZEPBP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(OC1=CC=C(C)C=C1C)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 404.32922
Experimental Properties
- Density: 0.959±0.06 g/cm3(Predicted)
- Boiling Point: 515.6±35.0 °C(Predicted)
- PSA: 46.53
- pka: 3.29±0.10(Predicted)
Octadecanoic acid, 2-(2,4-dimethylphenoxy)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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